N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-benzyl-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H25N3O2/c1-25-19-9-7-18(8-10-19)23-13-11-22(12-14-23)16-20(24)21-15-17-5-3-2-4-6-17/h2-10H,11-16H2,1H3,(H,21,24)
• InChI Key: WEOSRTIRRQOCIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• Solubility: >50.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperazine derivatives and has been studied extensively for its potential use as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide has a range of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide for lab experiments is its high potency and selectivity. However, one of the main limitations is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide. One area of interest is its potential use as a treatment for addiction and substance abuse disorders. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to better understand its mechanism of action and to identify any potential side effects or safety concerns.

Synthesis Methods

The synthesis of N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide involves the reaction of benzylamine with 4-(4-methoxyphenyl)piperazine in the presence of acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-benzyl-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide has been studied for its potential use in treating various medical conditions such as anxiety, depression, and schizophrenia. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.